Cas no 5558-47-4 (2-phenylheptanoic acid)

• Product Name: 2-phenylheptanoic acid
• CAS No: 5558-47-4
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 1594340
• PubChem ID: 21717
• Update Time: 2025-04-21

2-phenylheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-phenylheptanoic acid
• SCHEMBL1911433
• AKOS014766932
• HEPTANOIC ACID, 2-PHENYL-
• Benzeneacetic acid, alpha-pentyl-
• 5558-47-4
• DTXSID90970920

• Inchi： 1S/C13H18O2/c1-2-3-5-10-12(13(14)15)11-8-6-4-7-9-11/h4,6-9,12H,2-3,5,10H2,1H3,(H,14,15)
• InChI Key： LHDANYVMYMTDHJ-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CC=1)CCCCC)=O

Computed Properties

• Exact Mass: 206.13074
• Monoisotopic Mass: 206.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 3.9

Experimental Properties

• Density: 1.03
• Boiling Point: 320.4°C at 760 mmHg
• Flash Point: 217.4°C
• Refractive Index: 1.516
• PSA: 37.3